Cas no 145441-13-0 (3-Isoxazolecarboxamide,N-(3,5-dimethyl-4-pyridinyl)-5-methyl-)

• Product name: 3-Isoxazolecarboxamide,N-(3,5-dimethyl-4-pyridinyl)-5-methyl-
• CAS No: 145441-13-0
• MF: C₁₂H₁₃N₃O₂
• Molecular Weight: 231.25052
• CID: 189371
• PubChem ID: 3073031

3-Isoxazolecarboxamide,N-(3,5-dimethyl-4-pyridinyl)-5-methyl- Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(3,5-dimethyl-4-pyridinyl)-5-methyl-
• N-(3,5-dimethylpyridin-4-yl)-5-methyl-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide, N-(3,5-dimethyl-4-pyridinyl)-5-methyl-
• 145441-13-0
• N-(3,5-Dimethyl-4-pyridinyl)-5-methyl-3-isoxazolecarboxamide
• BRN 5816913
• DTXSID90163032

• Inchi： InChI=1S/C12H13N3O2/c1-7-5-13-6-8(2)11(7)14-12(16)10-4-9(3)17-15-10/h4-6H,1-3H3,(H,13,14,16)
• InChIKey： HKGKMIOANKLVFC-UHFFFAOYSA-N
• SMILES： CC1ON=C(C(NC2=C(C)C=NC=C2C)=O)C=1

Computed Properties

• 精确分子量: 231.10089
• 同位素质量: 231.101
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 4
• 重原子数量: 17
• 可旋转化学键数量: 2
• 复杂度: 275
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 68Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.24
• Boiling Point: 330.1°C at 760 mmHg
• 闪点: 153.5°C
• Refractive Index: 1.6
• PSA: 68.02